1-((2,5-dimethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(2,5-dimethoxy-4-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• InChI: InChI=1S/C18H20N2O4S/c1-13-11-16(24-3)17(12-15(13)23-2)25(21,22)20-10-9-19-18(20)14-7-5-4-6-8-14/h4-8,11-12H,9-10H2,1-3H3
• InChI Key: MIEKDEANKIYOSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)OC
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

1-((2,5-dimethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, also known as DMI, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Characterization

1-((2,5-dimethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole and related compounds have been synthesized and studied for their complex formation and rearrangement properties. Bermejo et al. (2000) described the synthesis of compounds by reacting 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene, further investigating their interaction with nickel centers and characterizing the resulting nickel complexes through various methods including X-ray diffraction studies. The rearrangement of these compounds was also observed under specific conditions, indicating a complex behavior in interaction with metal centers (Bermejo et al., 2000).

Potential Therapeutic Applications

Imidazole derivatives, closely related to the queried compound, have been synthesized and evaluated for their therapeutic potentials. For instance, a series of 4,5-diaryl-2-(substituted thio)-1H-imidazoles were synthesized and evaluated as anti-inflammatory and analgesic agents, showing significant potency in certain cases (Sharpe et al., 1985). Such studies suggest the potential of these compounds, including those structurally similar to 1-((2,5-dimethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, in therapeutic applications.

Photophysical Properties and Applications

Imidazole derivatives are also noted for their photophysical properties. Jinhe Bai et al. (2010) synthesized 4,5-diphenyl, 4,5-di(4-methylphenyl), 4,5-di(4-methoxyphenyl)-2-(2,5-dimethylthiophen-3-yl)imidazoles and studied their photochromism, a property that can be leveraged in developing materials for optical data storage and photo-switchable devices (Jinhe Bai et al., 2010).